Cas no 120277-73-8 (3-(2-Bromoethyl)pyridine)

• Product Name: 3-(2-Bromoethyl)pyridine
• CAS No: 120277-73-8
• MF: C₇H₈BrN
• MW: 186.049120903015
• MDL: MFCD07787459
• CID: 895679
• PubChem ID: 11116742
• Update Time: 2025-10-30

3-(2-Bromoethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(2-Bromoethyl)pyridine
• 3-(2-Bromethyl)-pyridin
• 3-(2-bromo-ethyl)-pyridine
• 3-(2-Bromoethyl)-pyridine
• AG-C-30839
• AK130914
• CTK5J0028
• PubChem21399
• SureCN1975276
• 3-(2-BROMOETHYL) PYRIDINE
• SCHEMBL1975276
• DTXSID10455764
• BCP07727
• Pyridine, 3-(2-bromoethyl)-
• VEA27773
• AKOS005264871
• EN300-69610
• CKOBWUTTZOFETQ-UHFFFAOYSA-N
• SB21267
• MFCD07787459
• DB-365389
• 3-(2-BROMO ETHYL)PYRIDINE
• BS-13119
• 120277-73-8

• MDL： MFCD07787459
• Inchi： 1S/C7H8BrN/c8-4-3-7-2-1-5-9-6-7/h1-2,5-6H,3-4H2
• InChI Key： CKOBWUTTZOFETQ-UHFFFAOYSA-N
• SMILES： BrCCC1C=NC=CC=1

Computed Properties

• Exact Mass: 184.98400
• Monoisotopic Mass: 184.98401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 75.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Density: 1.446±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 233.5±15.0 ºC (760 Torr),
• Flash Point: 95.0±20.4 ºC,
• Solubility: Slightly soluble (5.6 g/l) (25 º C),
• PSA: 12.89000
• LogP: 2.01900

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 3-(2-Bromoethyl)pyridine

Comprehensive Overview of 3-(2-Bromoethyl)pyridine (CAS No. 120277-73-8): Properties, Applications, and Industry Insights

3-(2-Bromoethyl)pyridine (CAS No. 120277-73-8) is a versatile brominated pyridine derivative widely utilized in pharmaceutical and agrochemical research. With the molecular formula C₇H₈BrN, this compound features a pyridine ring substituted with a 2-bromoethyl group, making it a valuable intermediate for heterocyclic synthesis. Its unique structure enables applications in catalysis, material science, and drug discovery, aligning with growing interest in sustainable chemistry and green synthesis methodologies.

Recent trends highlight increased searches for "3-(2-Bromoethyl)pyridine solubility" and "CAS 120277-73-8 suppliers," reflecting demand from R&D sectors. The compound’s role in cross-coupling reactions (e.g., Suzuki-Miyaura) is particularly noteworthy, as these methods dominate organic synthesis discussions. Researchers also frequently inquire about "pyridine derivatives in medicinal chemistry," underscoring its relevance in developing bioactive molecules for therapeutic targets.

From a technical perspective, 3-(2-Bromoethyl)pyridine exhibits a melting point of ~25–28°C and a boiling point of 110–112°C (1 mmHg). Its lipophilic nature (logP ~1.8) facilitates membrane permeability studies, a hot topic in drug delivery optimization. Analytical data (GC-MS, NMR) confirm high purity (>97%), critical for high-throughput screening applications. Storage recommendations emphasize inert atmospheres to preserve reactivity, addressing common queries about "stability of bromoalkyl pyridines."

Innovative applications include its use as a precursor for ionic liquids and ligand design in transition metal catalysis. The 2-bromoethyl moiety enables facile functionalization, supporting click chemistry approaches popular in bioconjugation. Environmental considerations drive interest in "bromine recycling in pyridine synthesis," with emerging protocols minimizing waste generation.

Market analysis reveals expanding applications in electronic materials, particularly for organic semiconductors. Patent landscapes show 12% annual growth in pyridine-based innovations since 2020, with 120277-73-8 frequently appearing in OLED development claims. Regulatory compliance (REACH, TSCA) is thoroughly documented, addressing concerns about "halogenated compound regulations."

Future directions include exploring microwave-assisted synthesis to improve yield (>85% reported in recent studies) and investigating enzyme-mediated bromoethylation for greener production. The compound’s synergy with flow chemistry systems positions it as a key player in continuous manufacturing initiatives transforming the fine chemicals industry.